Cas no 2418594-27-9 (tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate structure
2418594-27-9 structure
Product Name:tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
CAS No:2418594-27-9
MF:C11H18BrNO2
MW:276.170122623444
MDL:MFCD32679127
CID:5668443
PubChem ID:154577310
Update Time:2023-11-27

tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26861163
    • 2418594-27-9
    • Tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
    • MDL: MFCD32679127
    • Inchi: 1S/C11H18BrNO2/c1-10(2,3)15-9(14)13-5-8-4-11(8,6-12)7-13/h8H,4-7H2,1-3H3/t8-,11-/m1/s1
    • InChI Key: ATWQFLKWPBSHFF-LDYMZIIASA-N
    • SMILES: BrC[C@]12CN(C(=O)OC(C)(C)C)C[C@H]1C2

Computed Properties

  • Exact Mass: 275.05209g/mol
  • Monoisotopic Mass: 275.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate Pricemore >>

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tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
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Enamine
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tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
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tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
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tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
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tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
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